N-butyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-butyl-4-[[2-(4-methoxyphenyl)acetyl]amino]benzamide
• InChI: InChI=1S/C20H24N2O3/c1-3-4-13-21-20(24)16-7-9-17(10-8-16)22-19(23)14-15-5-11-18(25-2)12-6-15/h5-12H,3-4,13-14H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: NOBBAJFTVXPGIT-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)OC

Description

N-butyl-4-{[(4-methoxyphenyl)acetyl]amino}benzamide is a synthetic compound that has shown potential as a useful tool for scientific research. This compound is commonly referred to as BML-210 due to its chemical structure. BML-210 is a member of the benzamides family of compounds and has been found to have several beneficial properties.

Mechanism of Action

BML-210 inhibits HDAC activity by binding to the active site of the enzyme. This prevents the enzyme from removing acetyl groups from histones, which leads to the activation of certain genes and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
BML-210 has been found to have several biochemical and physiological effects. It has been shown to inhibit cancer cell growth in vitro and in vivo. It has also been found to induce apoptosis (programmed cell death) in cancer cells. BML-210 has also been found to have anti-inflammatory effects and has been used to study the role of HDACs in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using BML-210 in lab experiments is that it is a potent and selective inhibitor of HDAC activity. This makes it a useful tool for studying the role of HDACs in various diseases. However, one limitation of using BML-210 is that it can be toxic to cells at high concentrations. Therefore, it is important to use the appropriate concentration of BML-210 in experiments.

Future Directions

There are several future directions for the use of BML-210 in scientific research. One direction is to study the role of HDACs in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to study the role of HDACs in cardiovascular diseases such as atherosclerosis. BML-210 can also be used to study the role of HDACs in other diseases such as diabetes and autoimmune diseases. Additionally, BML-210 can be modified to improve its potency and selectivity as an HDAC inhibitor.

Synthesis Methods

The synthesis of BML-210 involves the reaction of 4-methoxyphenylacetic acid with N-butyl-4-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain pure BML-210.

Scientific Research Applications

BML-210 has been found to have several applications in scientific research. It has been used as a tool to study the role of histone deacetylases (HDACs) in cancer and other diseases. HDACs are enzymes that remove acetyl groups from histones, which leads to the repression of gene expression. BML-210 has been found to inhibit HDAC activity, which can lead to the activation of certain genes and the inhibition of cancer cell growth.